2-Cyano-3-(3-methyl-2-thienyl)propionic Acid

• CAS No.: 2044707-24-4
• Molecular Formula: C9H9NO2S
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 2-cyano-3-(3-methylthiophen-2-yl)propanoic acid
• InChI: InChI=1S/C9H9NO2S/c1-6-2-3-13-8(6)4-7(5-10)9(11)12/h2-3,7H,4H2,1H3,(H,11,12)
• InChI Key: OARMMOMGPJRPQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CC(C#N)C(=O)O

Description

2-Cyano-3-(3-methyl-2-thienyl)propionic acid (CAS: 2044707-06-2) is a cyano-substituted propionic acid derivative featuring a 3-methyl-2-thienyl group at the β-position. Its molecular formula is inferred as C₉H₉NO₂S, with a molecular weight of 195.24 g/mol (calculated). The compound’s structure combines a carboxylic acid backbone with a thiophene ring substituted with a methyl group, which may confer unique electronic and steric properties.

Preparation Methods

Reaction Condition Optimization

• Temperature : Hydrogenation at room temperature (20–25°C) minimizes nitrile reduction, whereas elevated temperatures (50–80°C) accelerate undesired side reactions.
• Catalyst Poisoning : Adding quinoline or sulfur compounds to Pd/C suppresses over-hydrogenation, preserving the cyano group.
• Work-Up Procedures : Ethyl acetate extraction and NaHCO3 washing effectively isolate acidic products, as evidenced in the purification of 3-(2-thienyl)propionic acid.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-3-(3-methyl-2-thienyl)propionic Acid undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Anti-inflammatory and Analgesic Properties

The compound has been investigated for its potential anti-inflammatory effects. Similar compounds have shown promise in treating inflammatory conditions by inhibiting specific enzymes involved in inflammation pathways. For instance, studies have indicated that derivatives of thienyl compounds can effectively reduce pain and inflammation, suggesting that 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid may exhibit similar pharmacological properties .

Cancer Research

Research into compounds with structural similarities to 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid has revealed potential anti-cancer activities. These compounds often interact with biological targets such as enzymes or receptors critical in cancer progression. Molecular docking studies are frequently employed to assess binding affinities, providing insights into the compound's therapeutic mechanisms .

Enzyme Inhibition Studies

The interaction of 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid with various enzymes has been a focus of research. Enzyme inhibition assays help elucidate its potential as a therapeutic agent by determining its effectiveness in modulating enzyme activity related to disease processes .

Plant Growth Regulation

Recent studies have explored the use of synthetic low molecular weight heterocyclic compounds, including derivatives of 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid, as plant growth regulators. These compounds have demonstrated the ability to enhance photosynthetic processes and increase chlorophyll content in plants, suggesting their potential as effective substitutes for traditional phytohormones like auxins and cytokinins .

Pesticidal Activity

The structural characteristics of 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid may also confer pesticidal properties. Compounds with similar thienyl structures have been noted for their effectiveness against various pests, indicating that this compound could be explored further for agricultural pest management applications .

Chemical Synthesis and Reactivity

The synthesis of 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid typically involves multi-step organic reactions, including methods like the Suzuki-Miyaura coupling reaction, which is crucial for forming carbon-carbon bonds under mild conditions. The reactivity of this compound allows for the production of various derivatives that can be tailored for specific applications in both pharmaceuticals and agriculture.

Mechanism of Action

The mechanism of action of 2-Cyano-3-(3-methyl-2-thienyl)propionic Acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function . Additionally, it can interact with cellular receptors, modulating signal transduction pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Cyano-3-(3-methyl-2-thienyl)propionic acid	3-Methyl-2-thienyl	C₉H₉NO₂S	195.24	Potential CNS activity (inferred from analogs)
2-Cyano-3-(4-methylphenyl)propionic acid	4-Methylphenyl	C₁₁H₁₁NO₂	189.21	Higher lipophilicity due to aromatic methyl group
2-Cyano-3-(3,4-dimethylphenyl)propionic acid	3,4-Dimethylphenyl	C₁₂H₁₃NO₂	203.24	Increased steric bulk; possible metabolic stability
2-Cyano-3-(2,4,6-trimethylphenyl)propionic acid	2,4,6-Trimethylphenyl	C₁₃H₁₅NO₂	217.26	Enhanced steric hindrance; potential catalyst in synthesis
2-Cyano-3-(4-methoxyphenyl)propionic acid	4-Methoxyphenyl	C₁₁H₁₁NO₃	205.21	Methoxy group may improve solubility and H-bonding
3-(2-Hydroxyphenyl)propionic acid	2-Hydroxyphenyl	C₉H₁₀O₃	166.18	Hydroxyl group enhances solubility; microbial substrate

Key Observations:

Substituent Effects on Lipophilicity: The 3-methyl-2-thienyl group in the target compound introduces sulfur-containing aromaticity, which may enhance binding to metalloenzymes or receptors . The methoxy group in 2-cyano-3-(4-methoxyphenyl)propionic acid balances lipophilicity with polarity, aiding in solubility .

Propionic acid derivatives broadly interact with pathways like COX inhibition and PPARγ activation (), but cyano substitution may modulate these effects .

Steric bulk in trimethylphenyl analogs () may reduce metabolic degradation, enhancing pharmacokinetic profiles .

Biological Activity

2-Cyano-3-(3-methyl-2-thienyl)propionic acid (CMT) is an organic compound with notable biological activity, particularly in the context of enzyme inhibition and receptor interactions. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

• Molecular Formula : C₉H₉NO₂S
• Molecular Weight : 195.24 g/mol
• Functional Groups : Contains a cyano group (–C≡N) and a thienyl group, which contribute to its chemical reactivity and biological interactions.

CMT's mechanism of action primarily involves binding to specific enzymes and receptors, which can influence various biochemical pathways. The cyano group allows for hydrogen bonding and electrostatic interactions with active sites, while the thienyl group may engage in π-π stacking interactions. These properties make CMT a candidate for studies involving enzyme inhibition and receptor modulation.

Enzyme Inhibition

Research indicates that CMT exhibits significant enzyme inhibition properties. For example, it has been shown to inhibit certain enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions such as inflammation and cancer.

Receptor Binding Assays

CMT has been evaluated in receptor binding assays, demonstrating the ability to interact with various biological targets. This interaction is crucial for understanding its potential therapeutic applications in modulating receptor activity, particularly in neurological and inflammatory pathways.

Case Studies

• Anti-inflammatory Activity :
  • A study investigated the anti-inflammatory effects of CMT on peripheral blood mononuclear cells (PBMCs). Results indicated that CMT significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 at concentrations of 50 µg/mL, suggesting its potential as an anti-inflammatory agent .
• Antiproliferative Effects :
  • In vitro studies have shown that CMT can inhibit cell proliferation in various cancer cell lines, indicating its potential role as an anticancer agent. The compound demonstrated a dose-dependent decrease in cell viability, with significant effects observed at higher concentrations .

Comparative Analysis with Similar Compounds

To better understand the unique properties of CMT, a comparative analysis with structurally similar compounds is presented:

Compound Name	Molecular Formula	Unique Features
2-Cyano-3-(3-methyl-2-thienyl)propionic Acid	C₉H₉NO₂S	Different thienyl substitution
4-(Thiophen-2-yl)butanoic Acid	C₇H₈O₂S	Lacks cyano group
2-Cyano-3-(4-methylphenyl)propionic Acid	C₁₀H₉NO₂	Different aromatic substitution
2-Cyano-3-(3-pyridyl)propionic Acid	C₉H₉N₃O₂	Contains pyridine instead of thienyl

Future Directions

The diverse biological activities exhibited by CMT suggest potential applications in drug development. Further research is warranted to explore its pharmacokinetics, optimal dosing regimens, and long-term effects. Additionally, studies focusing on its mechanism of action at the molecular level will enhance understanding of its therapeutic potential.